Cas no 30740-19-3 (Methyl quinuclidine-2-carboxylate)

Methyl quinuclidine-2-carboxylate structure
30740-19-3 structure
Product Name:Methyl quinuclidine-2-carboxylate
CAS No:30740-19-3
MF:C9H15NO2
MW:169.220902681351
CID:2619766
PubChem ID:6424595
Update Time:2025-04-21

Methyl quinuclidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7266837
    • 30740-19-3
    • FAQLMHAFLWKSHD-UHFFFAOYSA-N
    • Quinuclidine-2-carboxylic acid, methyl ester
    • Methyl quinuclidine-2-carboxylate
    • Inchi: 1S/C9H15NO2/c1-12-9(11)8-6-7-2-4-10(8)5-3-7/h7-8H,2-6H2,1H3
    • InChI Key: FAQLMHAFLWKSHD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC2CCN1CC2)=O

Computed Properties

  • Exact Mass: 169.110278721Da
  • Monoisotopic Mass: 169.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.5Ų
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